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Comparative Ecotoxicity Profiles

The table below summarizes experimental ecotoxicity data for Dimethomorph and other fungicides,

providing a quantitative basis for comparison.

Table 1: Experimental Ecotoxicity Data for Freshwater Organisms

Substance
Test Organism
(Taxon)

Endpoint Type Value (μg/L)
Reference / Test
Guideline

Dimethomorph Freshwater
Fish

Acute (LC₅₀) >100,000 [1] OECD 203 [1]

Daphnia Acute (EC₅₀) >100,000 [1] OECD 202 [1]

Freshwater

Algae

Chronic (EC₅₀) >100,000 [1] OECD 201 [1]

Copper-based
(Cu(II))

Various

Freshwater
Organisms

Characterization

Factor

Varies by water

type (3 orders of
magnitude) [2]

USEtox 2.02

model [2]

Mancozeb
(Dithiocarbamate)

Freshwater
Fish

Acute (LC₅₀) 180 [3] EPA Ecotox
Database [3]
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Substance
Test Organism
(Taxon)

Endpoint Type Value (μg/L)
Reference / Test
Guideline

Daphnia Acute (EC₅₀) 120 [3] EPA Ecotox

Database [3]

Azoxystrobin Daphnia Acute (EC₅₀) 460 [4] EPA Ecological

Risk Assessment
[4]

Table 2: Environmental Fate and Hazard Characteristics

Substance
Soil DT₅₀
(Persistence)

Log
KOW

Key Hazard Alerts
Regulatory
Status (EU)

Dimethomorph 74 days [1] 2.68
[1]

Confirmed endocrine
disruptor [1]

Not approved [1]

Copper-based Varies by soil (2
orders of magnitude)

[2]

N/A High freshwater
ecotoxicity impact [2]

Approved in
organic farming

[2]

Mancozeb
(Dithiocarbamate)

Varies N/A Neurotoxicity, endocrine

disruption,
carcinogenicity [3]

Authorization not

renewed [3]

Thiram
(Dithiocarbamate)

Varies N/A Immunotoxicity, thyroid
dysfunction [3]

Prohibited [3]

Experimental Protocols for Ecotoxicity Data

The data presented in the tables are generated through standardized, internationally recognized test

guidelines. The following is a detailed breakdown of the core experimental protocols.

Aquatic Ecotoxicity Testing
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The core experimental workflow for determining the values in Table 1 involves a tiered approach to assess

effects on aquatic organisms, as illustrated below. This process integrates guidelines from the OECD and

U.S. EPA.

Acute Tests (Short-term, high concentration)

Chronic Tests (Long-term, low concentration)

Start: Test Substance Preparation

Tier 1: Acute Toxicity Tests

Tier 2: Chronic Toxicity Tests

If necessary for risk assessment

Data Analysis & Reporting

For screening-level assessment Fish: 96-hr LC₅₀

(OECD Test Guideline 203)
Daphnia: 48-hr EC₅₀

(OECD Test Guideline 202)
Algae: 72-96 hr EC₅₀

(OECD Test Guideline 201)

Fish Early Life Stage
(OECD 210)

Daphnia Reproduction
(OECD 211)

Click to download full resolution via product page

The core experimental workflow for determining the values in Table 1 involves a tiered approach to assess

effects on aquatic organisms, as illustrated below. This process integrates guidelines from the OECD and

U.S. EPA.

Test Organisms and Conditions: Tests use standardized laboratory organisms. Fish species
include rainbow trout (Oncorhynchus mykiss) or zebrafish (Danio rerio). Daphnia are water fleas like

Daphnia magna. Algae are typically Pseudokirchneriella subcapitata. Tests are conducted in
temperature-controlled chambers with dilution water of specified hardness and pH [5] [1].

Acute Toxicity Protocol (Tier 1): Organisms are exposed to a range of at least five concentrations of
the substance for a fixed period: 96 hours for fish and 48 hours for daphnia. For algae, the test

measures a reduction in growth rate over 72 to 96 hours. The endpoints are the LC₅₀ (Lethal
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Concentration for 50% of the population) for fish and daphnia mortality, and the EC₅₀ (Effect

Concentration for 50% of the population) for algal growth inhibition or daphnia immobilization [1].
Chronic Toxicity Protocol (Tier 2): These tests expose sensitive life stages to lower concentrations.

The fish early-life stage test (OECD 210) exposes embryos and fry for up to 60 days, measuring
effects on hatching, survival, and growth. The daphnia reproduction test (OECD 211) lasts 21 days,

with the primary endpoint being the number of young produced per adult [5].

Terrestrial Ecotoxicity and Environmental Fate Testing

Earthworm Toxicity: The acute test (OECD 207) exposes earthworms (Eisenia fetida) to treated
artificial soil for 14 days, with the LC₅₀ as the endpoint. A chronic test measures effects on

reproduction over longer periods [4].
Soil Persistence (Degradation): Laboratory studies (OECD 307) determine the DT₅₀ value, which is

the time required for 50% of the substance to degrade in a defined soil. This is a key measure of
persistence [1].

Soil Adsorption: The KOC (Organic Carbon-Water Partition Coefficient) is determined via a batch

equilibrium method (OECD 106) and indicates the mobility of a pesticide in soil. It is often correlated
with the Log KOW (Octanol-Water Partition Coefficient) [1].

Key Comparative Insights

Dimethomorph vs. Copper: Dimethomorph shows low direct aquatic toxicity in standardized lab

tests, whereas copper's impact is highly variable and can be severe, depending on local water
chemistry [2] [1]. However, Dimethomorph is a confirmed endocrine disruptor, representing a

different kind of hazard [1].
Dimethomorph vs. Dithiocarbamates: Dithiocarbamates like mancozeb and thiram are generally

more acutely toxic to aquatic life than Dimethomorph but share concerns regarding chronic health
effects like endocrine disruption [3].

The Mixture Challenge: Real-world monitoring reveals that pesticides are never found alone. One
study detected up to 28 different pesticide residues in a single soil sample, underscoring that the

actual environmental risk stems from complex mixtures, which are not assessed in standard single-
subponent protocols [4].

Future Research Directions

For a complete assessment, you could investigate the following areas not fully covered here:
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Degradation Products: Study the ecotoxicity of major metabolites, as these can sometimes be more

toxic or persistent than the parent compound.
Synergistic Effects: Design experiments to evaluate the combined toxic effects of Dimethomorph
and other commonly co-applied pesticides, moving beyond single-substance studies.
Chronic Endocrine Effects: Implement specific bioassays (e.g., yeast-based reporter assays) to

quantify and compare the endocrine disruption potential of these fungicides at environmentally
relevant concentrations.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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